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1(4-
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4-carbohydrazide

CAS No.: 332400-85-8

Cat. No.: B1269053

Get Quote

Executive Summary

The compound 1-[(4-chlorophenyl)sulfonyl]piperidine-4-carbohydrazide represents a

"privileged scaffold" in modern medicinal chemistry.[1][2][3] It serves as a critical intermediate
and pharmacophore in the development of antimicrobial agents, Carbonic Anhydrase (CA)
inhibitors, and neuroprotective agents.

This guide analyzes the structural utility of the sulfonylpiperidine-carbohydrazide core.[1][2][3]
Unlike simple sulfonamides, the inclusion of the piperidine ring introduces semi-rigid
conformational constraints that enhance binding selectivity against targets like hCA IX/XII
(tumor-associated isoforms) and bacterial cell wall enzymes. This whitepaper details the
synthesis, structure-activity relationships (SAR), and experimental protocols for this class of
compounds.
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Chemical Architecture & SAR Analysis

The molecule functions as a tripartite system.[3] Modifications in these three zones dictate the
pharmacological profile.[3]

Zone 1: The Sulfonyl Tail (Lipophilic Domain)[1][3]

e Structure: 4-Chlorobenzenesulfonyl moiety.[1][2][3]

o Function: Provides hydrophobic interactions within the active site of target enzymes (e.g., the
hydrophobic pocket of Carbonic Anhydrase).

e SAR Insight: Electron-withdrawing groups (ClI, F, NO2) at the para-position enhance
lipophilicity and metabolic stability compared to unsubstituted analogs.[1]

Zone 2: The Piperidine Linker (Spacer)[1][3]

o Structure: Piperidine ring (nitrogen sulfonylated).[1][3][4]
e Function: Acts as a semi-rigid spacer that orients the "tail" and the "head" groups.[3]

» SAR Insight: The 4-substitution pattern is critical. Moving the carbohydrazide to the 3-
position often results in a loss of potency due to steric clashes in the binding pocket.[3]

Zone 3: The Carbohydrazide Warhead (Reactive Center)
[1][3]

e Structure: -CO-NH-NHz.[1][2][3]

¢ Function: A hydrogen-bond donor/acceptor motif capable of chelating metal ions (e.g., Zn2*
in metalloenzymes) or forming Schiff bases with aldehydes to generate diverse libraries.[1][3]

¢ SAR Insight: Conversion of the hydrazide to 1,3,4-oxadiazoles or thioureas significantly
alters activity, often shifting potency from antibacterial to anticancer.

Visualization: SAR & Architecture
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Caption: Structural decomposition of the scaffold showing the three functional zones and
potential derivative pathways.

Synthesis Strategy

The synthesis follows a convergent pathway, utilizing ethyl isonipecotate as the starting
material.[3] This route is preferred for its high yields and scalability.[3]

Reaction Scheme Overview

* N-Sulfonylation: Reaction of ethyl isonipecotate with 4-chlorobenzenesulfonyl chloride.[1][2]

[3]

« Hydrazinolysis: Conversion of the ester to the hydrazide using hydrazine hydrate.[3]

Visualization: Synthetic Pathway
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Caption: Two-step synthetic route from ethyl isonipecotate to the target carbohydrazide.

Experimental Protocols
Protocol A: Synthesis of Ethyl 1-[(4-
chlorophenyl)sulfonyl]piperidine-4-carboxylate

Objective: Protection of the piperidine nitrogen.

+ Reagents: Ethyl isonipecotate (10 mmol), 4-chlorobenzenesulfonyl chloride (11 mmol),
Triethylamine (TEA, 15 mmol), Dichloromethane (DCM, 30 mL).

¢ Procedure:
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o Dissolve ethyl isonipecotate and TEA in dry DCM in a round-bottom flask.
o Cool the mixture to 0°C in an ice bath.
o Add 4-chlorobenzenesulfonyl chloride dropwise over 20 minutes.[1][2][3]

o Allow the reaction to warm to room temperature and stir for 4—6 hours (monitor via TLC,
Mobile Phase: Hexane:EtOAc 7:3).

o Work-up: Wash the organic layer with water (2 x 20 mL), 5% HCI (to remove unreacted
amine), and brine.[1] Dry over anhydrous Naz2S0a.[3]

o Purification: Evaporate solvent.[3] Recrystallize from ethanol/hexane if necessary.

o Expected Yield: 85-92%.

Protocol B: Synthesis of the Carbohydrazide (Target)

Objective: Conversion of ester to hydrazide.

» Reagents: Intermediate Ester (from Protocol A, 5 mmol), Hydrazine hydrate (99%, 25 mmol),
Absolute Ethanol (20 mL).

e Procedure:

[e]

Dissolve the ester in absolute ethanol.[3]

o Add hydrazine hydrate (excess is required to prevent dimer formation).[1][3]

o Reflux the mixture at 80°C for 6 hours.

o Observation: A white precipitate typically forms upon cooling.[3]

o Isolation: Cool to room temperature, then chill in an ice bath. Filter the solid, wash with
cold ethanol and ether.[3]

o Validation: Melting point determination and IR spectroscopy (Look for C=0 amide stretch
at ~1650 cm~t and NH/NH:z stretches at 3200-3400 cm™1).
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Pharmacological Applications & Mechanism[3][4][5]
Carbonic Anhydrase Inhibition (Anticancer)

This scaffold is a validated inhibitor of human Carbonic Anhydrases (hCAs), specifically the
tumor-associated isoforms hCA 1X and XII.[1][3][4][5]

e Mechanism: The sulfonyl moiety (and potentially the hydrazide tail if derivatized to a
sulfonamide) coordinates with the Zinc (Zn2*) ion in the enzyme's active site.[1]

o Selectivity: The piperidine ring positions the inhibitor to interact with the hydrophobic half of
the active site, providing selectivity over the ubiquitous hCA | and Il isoforms (reducing side
effects).

o Data: Analogs have shown
values in the low nanomolar range (0.8-5.0 nM) for hCA 1X [1].[1][3]

Antimicrobial Activity

Derivatives, particularly Schiff bases formed by reacting the hydrazide with aromatic aldehydes,
exhibit broad-spectrum antibacterial activity.

o Targets: Gram-positive bacteria (S. aureus, B. subtilis) and Gram-negative bacteria (E. coli).

[1]3]

e Mechanism: Disruption of bacterial cell wall synthesis and potential inhibition of DNA gyrase.

[3]

e Potency: MIC values often range from 12.5 to 50 pg/mL depending on the aldehyde
substituent [2].[3]

Comparative Activity Table
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Derivative . Activity{
R-Group (Tail) Target Ref
Type I MIC)
) ) Moderate (>50
Parent Hydrazide -NHNH: Bacteria 2]
Hg/mL)
_ -N=CH-(4-NO>- High (12.5
Schiff Base S. aureus [2]
Ph) pg/mL)
Potent (
Sulfonamide -NH-S0O2-Ph hCA IX (Cancer) [1]
=0.9 nM)
] ] ] Moderate (25
Oxadiazole (Cyclized) C. albicans [3]
Hg/mL)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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